Cas no 796845-27-7 (Urea, (4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-)

Urea, (4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)- structure
796845-27-7 structure
Product Name:Urea, (4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-
CAS No:796845-27-7
MF:C3H4N4OS2
MW:176.220056533813
CID:532488
PubChem ID:17895020
Update Time:2025-04-19

Urea, (4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Urea, (4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-
    • (2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)urea
    • 796845-27-7
    • N-(5-Sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)urea
    • SCHEMBL11090182
    • SCHEMBL7339311
    • DTXSID80591507
    • Inchi: 1S/C3H4N4OS2/c4-1(8)5-2-6-7-3(9)10-2/h(H,7,9)(H3,4,5,6,8)
    • InChI Key: JHVBVEMJUDLJAS-UHFFFAOYSA-N
    • SMILES: S1C(NN=C1NC(N)=O)=S

Computed Properties

  • Exact Mass: 175.98265311g/mol
  • Monoisotopic Mass: 175.98265311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 137Ų
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD